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Compound of Interest

Compound Name: Methyl [(triethylsilyl)oxy]acetate

CAS No.: 150811-54-4

Cat. No.: B12545068

Get Quote

Executive Summary & Core Directive
Do not treat Methyl [(triethylsilyl)oxy]acetate as a standard organic solvent.

While often grouped with general organic esters, this compound belongs to the silyl ether class.

Its primary hazard during disposal is hydrolytic instability. Upon contact with moisture (even

atmospheric humidity or aqueous waste streams), it cleaves to release Triethylsilanol and

Methyl Glycolate.

Operational Risk: Triethylsilanol is a volatile, flammable liquid (Flash Point ~57°C) that can

lower the flash point of waste mixtures and increase vapor pressure, risking container over-

pressurization.

Immediate Action:

Segregate from aqueous waste streams immediately.

Classify as RCRA D001 (Ignitable).
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Incinerate via a licensed hazardous waste facility.

Chemical Profile & Hazard Identification
The following data synthesizes specific compound properties with class-based behavior for

Triethylsilyl (TES) ethers.

Property Specification / Hazard Note

Chemical Name Methyl [(triethylsilyl)oxy]acetate

Synonyms
Methyl 2-(triethylsilyloxy)acetate; TES-protected

Methyl Glycolate

Functional Groups
Ester (Flammable), Silyl Ether (Hydrolytically

Unstable)

Hydrolysis Products
Triethylsilanol (Flammable, Irritant) + Methyl

Glycolate

Flash Point
Estimated < 60°C (Driven by hydrolysis

products)

RCRA Code D001 (Ignitable)

GHS Classification
Flammable Liquid (Cat 3), Skin/Eye Irritant (Cat

2)

Reactivity
Incompatible with strong acids, bases, and

water.

The Mechanism of Hazard (Expert Insight)
Why segregation is non-negotiable.

Unlike simple esters, Methyl [(triethylsilyl)oxy]acetate undergoes hydrolysis. In a waste drum

containing acidic residues or water, the following reaction occurs:

The Safety Implications:
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Phase Separation: Triethylsilanol is immiscible with water and floats, creating a flammable

top layer in waste containers.

Exotherm: The hydrolysis reaction is exothermic, potentially accelerating the vaporization of

the silanol.

Slipperiness: Silanols are notoriously slippery; spills involving hydrolyzed material are

significant slip hazards.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure/Expired Reagent
Use this workflow for bottles found in storage or expired stock.

Container Inspection: Ensure the original cap is tightly sealed. If the cap is cracked, transfer

to a new glass or HDPE container.

Labeling:

Primary Label: "Methyl [(triethylsilyl)oxy]acetate"

Hazard Label: "FLAMMABLE LIQUID"[1][2][3][4]

Waste Code: D001

Packing: Place the container in a secondary containment bag (polyethylene).

Waste Stream: Designate for High BTU Incineration.

Do not bulk into general "Non-Halogenated Solvent" drums if those drums contain

significant water or acids.

Preferred: Lab Pack (small container) disposal to prevent uncontrolled hydrolysis in bulk

drums.

Scenario B: Disposal of Reaction Mixtures
Use this workflow for rotovap residues or crude reaction mixtures.
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Quenching (Mandatory):

Before disposal, ensure the silyl ether is fully cleaved or the mixture is rendered inert.

Protocol: Treat the reaction mixture with a mild acidic solution (e.g., dilute HCl in

Methanol) or a fluoride source (TBAF) if the protocol allows, followed by an aqueous

workup.

Note: This converts the silyl ether into Triethylsilanol (organic layer) and Methyl Glycolate

(aqueous/organic).

Separation:

Separate the organic layer containing the Triethylsilanol.

Disposal of Organic Layer:

Dispose of as Non-Halogenated Organic Solvent.

Crucial: Mark the tag with "Contains Triethylsilanol" to alert waste handlers of the potential

for low-flashpoint vapors.

Decision Logic for Disposal
The following diagram outlines the decision-making process to ensure compliance and safety.
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Waste Identification:
Methyl [(triethylsilyl)oxy]acetate

Is the material Pure/Unused?

Pure/Expired Reagent

Yes

Reaction Mixture / Waste Solvent

No

Pack in Original/Compatible Container
(Glass/HDPE)

Label: D001 Ignitable
Warning: Moisture Sensitive

Ship for High BTU Incineration
(Lab Pack)

Step 1: Quench Silyl Group
(Acid/Fluoride Hydrolysis)

Step 2: Phase Separation

Aqueous Layer
(Glycolic Acid/Salts)

Organic Layer
(Contains Triethylsilanol)

Neutralize & Drain
(If Local Regs Permit)

Non-Halogenated Solvent Waste
(D001)

Click to download full resolution via product page

Figure 1: Decision tree for segregating pure reagent from reaction byproducts to prevent

downstream waste incompatibility.

Emergency Response: Spills
Warning: Spills of silyl ethers hydrolyze rapidly on floor moisture, creating an extremely slippery

surface (silicone oil effect).
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Evacuate & Ventilate: Remove ignition sources immediately. Triethylsilanol vapors are

flammable.[1][2][3][4][5]

Do NOT use Water: Adding water accelerates hydrolysis and spreads the slick.

Absorb: Use a dry, inert absorbent (Vermiculite, Diatomaceous Earth, or Sand).

Clean: After sweeping up the absorbent, wash the area with a detergent solution (surfactant)

to emulsify the remaining silicone/silanol residue. Simple water rinsing will not work.

References & Authority
United States Environmental Protection Agency (EPA). "Resource Conservation and

Recovery Act (RCRA) Regulations - Title 40 CFR Part 261 (Identification and Listing of

Hazardous Waste)." EPA.gov.

Gelest, Inc. "Triethylsilanol Safety Data Sheet (SDS)." Gelest Safety Resources. (Provides

hazard data for the primary hydrolysis product).

Organic Chemistry Portal. "Protecting Groups: Silyl Ethers - Stability and Hydrolysis."

Organic-Chemistry.org.

Thermo Fisher Scientific. "Safety Data Sheet: Organosilanes and Silyl Esters." ThermoFisher

Document Library.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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